Cas no 1797341-80-0 (3-(benzenesulfonyl)-8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-8-azabicyclo3.2.1octane)

• Product Name: 3-(benzenesulfonyl)-8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-8-azabicyclo3.2.1octane
• CAS No: 1797341-80-0
• MF: C₂₂H₂₃N₃O₃S₂
• MW: 441.566322565079
• CID: 6606851
• PubChem ID: 71808976
• Update Time: 2025-05-21

3-(benzenesulfonyl)-8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-8-azabicyclo3.2.1octane
• AKOS024563988
• 1797341-80-0
• (4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone
• F6441-5131
• 3-(benzenesulfonyl)-8-[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl]-8-azabicyclo[3.2.1]octane
• [3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-(4-methyl-2-pyrrol-1-yl-1,3-thiazol-5-yl)methanone

• Inchi： 1S/C22H23N3O3S2/c1-15-20(29-22(23-15)24-11-5-6-12-24)21(26)25-16-9-10-17(25)14-19(13-16)30(27,28)18-7-3-2-4-8-18/h2-8,11-12,16-17,19H,9-10,13-14H2,1H3
• InChI Key： RUQCZUVRZZGMRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CC2CCC(C1)N2C(C1=C(C)N=C(N2C=CC=C2)S1)=O)(=O)=O

Computed Properties

• Exact Mass: 441.11808395g/mol
• Monoisotopic Mass: 441.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Additional information on 3-(benzenesulfonyl)-8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-8-azabicyclo3.2.1octane

Comprehensive Analysis of 3-(benzenesulfonyl)-8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-8-azabicyclo[3.2.1]octane (CAS No. 1797341-80-0)

The compound 3-(benzenesulfonyl)-8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-8-azabicyclo[3.2.1]octane (CAS 1797341-80-0) represents a sophisticated heterocyclic structure combining a thiazole core with an 8-azabicyclo[3.2.1]octane scaffold. Its unique molecular architecture, featuring a benzenesulfonyl group and a 1H-pyrrole substituent, has garnered significant attention in medicinal chemistry and drug discovery. Researchers are particularly interested in its potential as a modulator of biological targets due to the privileged pharmacophores embedded within its framework.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases. The thiazole moiety in this compound is known for its diverse pharmacological activities, including anti-inflammatory and antimicrobial properties. Meanwhile, the 8-azabicyclo[3.2.1]octane structure is a hallmark of tropane alkaloids, which are frequently explored for their neurological effects. This dual functionality positions CAS 1797341-80-0 as a promising candidate for further investigation in central nervous system (CNS) disorders and metabolic diseases.

The synthetic route to 3-(benzenesulfonyl)-8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-8-azabicyclo[3.2.1]octane involves multi-step organic transformations, including sulfonylation and carbonylative coupling reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing common challenges like low yields and purification difficulties. These innovations align with the growing emphasis on green chemistry and sustainable pharmaceutical manufacturing.

From a drug development perspective, the compound's lipophilicity and molecular weight fall within desirable ranges for blood-brain barrier penetration, making it a subject of interest for neurodegenerative research. Computational studies suggest strong binding affinities to G-protein-coupled receptors (GPCRs), a hot topic in current drug discovery due to their role in cellular signaling. This has led to speculative applications in conditions like Parkinson's disease and depression, though clinical validation remains pending.

Analytical characterization of CAS 1797341-80-0 typically employs high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound exhibits stability under standard storage conditions, a critical factor for its viability in long-term research programs. Recent publications have highlighted its potential as a chemical probe for studying enzyme inhibition mechanisms, particularly in kinase pathways relevant to cancer biology.

The pharmaceutical industry's shift toward targeted therapies and personalized medicine has increased scrutiny of compounds with multimodal biological activities. 3-(benzenesulfonyl)-8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-8-azabicyclo[3.2.1]octane exemplifies this trend, with preliminary data suggesting selectivity for specific receptor subtypes. Such precision aligns with modern therapeutic paradigms that prioritize efficacy while minimizing off-target effects.

Ongoing research explores structure-activity relationships (SAR) of this compound, particularly modifications to its pyrrole and thiazole components. These studies aim to enhance bioavailability and metabolic stability—key considerations in the era of AI-driven drug design. Virtual screening platforms frequently incorporate derivatives of CAS 1797341-80-0 into libraries for machine learning-based predictions of novel bioactive molecules.

In conclusion, 3-(benzenesulfonyl)-8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-8-azabicyclo[3.2.1]octane stands at the intersection of cutting-edge chemistry and therapeutic innovation. Its structural complexity and functional versatility make it a compelling subject for academic and industrial research, particularly in contexts demanding multi-target engagement and molecular specificity. As scientific understanding of its mechanisms deepens, this compound may emerge as a cornerstone in next-generation pharmacotherapies.